![molecular formula C18H14FNO4S B259135 Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate](/img/structure/B259135.png)
Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate
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Overview
Description
Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate, also known as EF3, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiophene derivatives and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate is not fully understood. However, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the progression of various diseases. This compound has also been found to inhibit the activity of certain enzymes and transcription factors that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been found to inhibit the activity of nuclear factor-kappa B, a transcription factor that is involved in the regulation of inflammation and cancer cell growth. In addition, this compound has been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. This compound has also been shown to have low toxicity in vitro and in vivo. However, this compound has some limitations for lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets. In addition, this compound has poor solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate. One area of interest is the development of this compound as a potential therapeutic agent for various diseases. Further studies are needed to determine its efficacy and safety in vivo. Another area of interest is the elucidation of its molecular targets and mechanism of action. This can provide valuable insights into the development of new drugs that target similar pathways. Finally, the development of more efficient synthesis methods for this compound can potentially reduce the cost of production and make it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various studies. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable candidate for further research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand its potential and develop it as a therapeutic agent.
Synthesis Methods
Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate can be synthesized using a multi-step process that involves the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate to form 4-(4-fluorophenyl)-3-buten-2-one. This intermediate is then reacted with thiophene-2-carboxylic acid to form ethyl 4-(4-fluorophenyl)-2-thienyl-3-oxobutanoate. Finally, the furoylamino group is introduced using furoyl chloride in the presence of a base to form this compound.
Scientific Research Applications
Ethyl 4-(4-fluorophenyl)-2-(2-furoylamino)-3-thiophenecarboxylate has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis. In addition, this compound has been shown to have neuroprotective effects and can potentially be used to treat neurological disorders such as Alzheimer's disease.
properties
Molecular Formula |
C18H14FNO4S |
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Molecular Weight |
359.4 g/mol |
IUPAC Name |
ethyl 4-(4-fluorophenyl)-2-(furan-2-carbonylamino)thiophene-3-carboxylate |
InChI |
InChI=1S/C18H14FNO4S/c1-2-23-18(22)15-13(11-5-7-12(19)8-6-11)10-25-17(15)20-16(21)14-4-3-9-24-14/h3-10H,2H2,1H3,(H,20,21) |
InChI Key |
JJSDIZICAMANQE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)F)NC(=O)C3=CC=CO3 |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)F)NC(=O)C3=CC=CO3 |
Origin of Product |
United States |
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